(17R,22R,24R)-7α-Acetoxy-4β,5β-epoxy-17-hydroxy-22,24,25-[2-[(methylthio)carbonyl]ethylidynetrisoxy]
(17R,22R,24R)-7α-Acetoxy-4β,5β-epoxy-17-hydroxy-22,24,25-[2-[(methylthio)carbonyl]ethylidynetrisoxy]
Brand Name:
Vulcanchem
CAS No.:
126240-09-3
VCID:
VC0149051
InChI:
InChI=1S/C34H48O9S/c1-18(23-15-31(7)28(3,4)42-34(40-23,43-31)17-25(37)44-8)32(38)14-10-20-26-21(9-12-29(20,32)5)30(6)13-11-22(36)27-33(30,41-27)16-24(26)39-19(2)35/h11,13,18,20-21,23-24,26-27,38H,9-10,12,14-17H2,1-8H3/t18-,20+,21+,23-,24-,26+,27+,29+,30-,31-,32-,33+,34?/m1/s1
SMILES:
CC(C1CC2(C(OC(O1)(O2)CC(=O)SC)(C)C)C)C3(CCC4C3(CCC5C4C(CC67C5(C=CC(=O)C6O7)C)OC(=O)C)C)O
Molecular Formula:
C34H48O9S
Molecular Weight:
632.809
(17R,22R,24R)-7α-Acetoxy-4β,5β-epoxy-17-hydroxy-22,24,25-[2-[(methylthio)carbonyl]ethylidynetrisoxy]
CAS No.: 126240-09-3
Main Products
VCID: VC0149051
Molecular Formula: C34H48O9S
Molecular Weight: 632.809
![(17R,22R,24R)-7α-Acetoxy-4β,5β-epoxy-17-hydroxy-22,24,25-[2-[(methylthio)carbonyl]ethylidynetrisoxy] - 126240-09-3](/images/no_structure.jpg)
| CAS No. | 126240-09-3 |
|---|---|
| Product Name | (17R,22R,24R)-7α-Acetoxy-4β,5β-epoxy-17-hydroxy-22,24,25-[2-[(methylthio)carbonyl]ethylidynetrisoxy] |
| Molecular Formula | C34H48O9S |
| Molecular Weight | 632.809 |
| Standard InChI | InChI=1S/C34H48O9S/c1-18(23-15-31(7)28(3,4)42-34(40-23,43-31)17-25(37)44-8)32(38)14-10-20-26-21(9-12-29(20,32)5)30(6)13-11-22(36)27-33(30,41-27)16-24(26)39-19(2)35/h11,13,18,20-21,23-24,26-27,38H,9-10,12,14-17H2,1-8H3/t18-,20+,21+,23-,24-,26+,27+,29+,30-,31-,32-,33+,34?/m1/s1 |
| Standard InChIKey | MZDPHNJAJMXCDY-JOKRRKPYSA-N |
| SMILES | CC(C1CC2(C(OC(O1)(O2)CC(=O)SC)(C)C)C)C3(CCC4C3(CCC5C4C(CC67C5(C=CC(=O)C6O7)C)OC(=O)C)C)O |
| Last Modified | Aug 20 2021 |
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